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Application Notes and Protocols for Effective Literature Discovery

For researchers, scientists, and professionals in drug development, the ability to conduct
precise and comprehensive literature searches is paramount. The DiVA (Digitala Vetenskapliga
Arkivet) portal, particularly the TRITA series from KTH Royal Institute of Technology, is a vital
resource for academic and scientific publications. This guide provides detailed application
notes and experimental protocols for leveraging the advanced search functionalities within
DiVA, enabling users to move beyond simple keyword searches and execute highly targeted
queries.

Foundational Concepts: Simple vs. Advanced
Search

DiVA offers two primary modes of searching: simple and advanced. A simple search casts a
wide net, querying across most fields of a publication's record, including author, title, and
subject words.[1] Words entered in succession are automatically combined with the AND
operator, meaning all terms must be present in the results.[1]

The Advanced search functionality, however, provides granular control over your query. It is
divided into tabs for 'Research publications' and 'Student theses', allowing for more specific
targeting of the literature.[1] This is where the true power of DiVA's search capabilities lies,
enabling the construction of complex queries using a variety of operators and field codes.
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Core Search Operators and Modifiers

To refine your searches, DiVA utilizes standard Boolean operators and search modifiers.

Understanding these is fundamental to constructing advanced queries.

Operator/Modifier Function

Example

Narrows the search, requiring
AND all connected terms to be

present in the results.

drug delivery AND

nanoparticles

Broadens the search, requiring
OR at least one of the connected

terms to be present.

cancer OR oncology

Excludes results containing a
NOT N
specific term.

genetics NOT human

Searches for an exact phrase.

" " (Phrase Searching)
[2]

"gene therapy"

) ] Searches for variations of a
(Truncation/Wildcard)
word stem.[2]

toxico (finds toxicology,

toxicological, etc.)

Advanced Search Fields

The advanced search interface allows you to target specific fields within a publication's record.

This is crucial for eliminating irrelevant results and focusing on the most pertinent information.
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Field Name Description
Free text Searches the entire publication record.[1]
Tit Searches only within the title of the publication.
itle
[1]
Searches for author names. The system may
Author
suggest names as you type.[1]
] Searches for a specific author using their unique
Author, id ) N ) ] N
identifier (e.g., a university-specific 1D).[2]
Searches within the keywords assigned to the
Keywords o
publication.
o Searches for various unique identifiers
Publication 1D ) ] o
associated with a publication.[1]
DOI Digital Object Identifier.
Scopus Scopus ID.
WosS (ISI) Web of Science ID.
PubMed PubMed ID.
International Standard Technical Report
ISRN
Number.
PID (diva2) DiVA's internal publication ID.
Uniform Resource Name: National Bibliography
URN:NBN
Number.
ISBN International Standard Book Number.

Publishing year

Restricts the search to a specific year or range

of years.[2]

Publication type

Filters results by the type of publication (e.qg.,
article, conference paper, doctoral thesis).[1]

Status

Filters by the publication's status (e.g.,
published).[1]
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Experimental Protocols for Advanced Searching

The following protocols provide step-by-step methodologies for conducting common advanced
searches in DiVA TRITA.

Protocol 1: Comprehensive Author Search with Date
Limitation

Objective: To find all peer-reviewed articles by a specific author published between 2020 and
2025, excluding conference papers.

Methodology:
» Navigate to the "Advanced search, research publications" tab in DiVA.[1]

 In the first search block, select "Author, id" from the dropdown menu and enter the author's
unique identifier. If the ID is unknown, use the "Author" field with the author's full name.

 In the "Publishing year" fields, enter "2020" in the "From" box and "2025" in the "To" box.[2]
e From the "Publication type" dropdown, select "Article".
» To exclude conference papers, add a new search block by clicking the "AND" button.

 In the new block, select "Publication type" from the dropdown menu, choose "Conference
paper”, and then change the operator for this block from "AND" to "NOT".

e Execute the search.
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Protocol 1: Author Search Workflow

Gubhcanon type = Conference paper Exclude

Gublishing year: 2020-2025)

Author, id = ‘unique_id"

Publication type = Article

Filtered Results

Click to download full resolution via product page

Protocol 1 Workflow

Protocol 2: Targeted Topic Search within a Specific
Department

Objective: To find doctoral theses on "biomaterials" from the Department of Materials Science

and Engineering at KTH.

Methodology:

Navigate to the "Advanced search, student theses" tab.

« In the first search block, select "Title" from the dropdown menu and enter "biomaterials”. Use
phrase searching to ensure the words appear together.

» Add another field to the same block by clicking "Add field".
¢ Inthe new field, select "Publication type" and choose "Doctoral thesis".

 In the "Search within organisation” section, browse or search for "KTH Royal Institute of

Technology" and then navigate to the "Department of Materials Science and Engineering".
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e Execute the search.

Protocol 2: Topic and Department Search

Title = "biomaterials" [Publication type = Doctoral thesis} [Organisation = KTH > Dept. of Materials Science}

Targeted Theses

Click to download full resolution via product page

Protocol 2 Workflow

Protocol 3: Combining Free Text and Specific Identifiers

Objective: To find publications related to "CRISPR" that are also indexed in PubMed.

Methodology:

Navigate to the "Advanced search, research publications" tab.

In the first search block, keep the default "Free text" field and enter CRISPR.

Add another field to the same block by clicking "Add field".

From the dropdown menu, select "Publication ID" and then choose "PubMed".
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« In the text box for the PubMed ID, use a wildcard (*) to indicate that you are looking for any
publication that has a PubMed ID, without specifying the ID itself. This effectively filters for
publications indexed in PubMed.

o Execute the search.

Protocol 3: Free Text and Publication ID Search

CRISPR Publications in PubMed

Gublication ID (PubMed) = *

L

Free text = CRISPR

Click to download full resolution via product page

Protocol 3 Workflow

By mastering these advanced search techniques, researchers can significantly enhance the
efficiency and accuracy of their literature searches within the DiVA TRITA portal, ensuring they

can stay at the forefront of their field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3265239#techniques-for-advanced-search-in-diva-
trita]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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